4-fluoro-N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide

• IUPAC Name: 4-fluoro-N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• InChI: InChI=1S/C18H14F2N2OS/c19-14-5-1-12(2-6-14)17(23)21-10-9-16-11-24-18(22-16)13-3-7-15(20)8-4-13/h1-8,11H,9-10H2,(H,21,23)
• InChI Key: WJHIDONDDWBDOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)CCNC(=O)C3=CC=C(C=C3)F)F
• Molecular Formula: C18H14F2N2OS
• Molecular Weight: 344.4 g/mol

Description

4-fluoro-N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of thiazole compounds and has a molecular weight of 357.4 g/mol.

Scientific Research Applications

Antimicrobial Activity

Research into thiazole-aminopiperidine hybrids has led to the identification of novel Mycobacterium tuberculosis GyrB inhibitors. These compounds, developed through molecular hybridization, have shown significant in vitro activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, with promising compounds like ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate demonstrating activity across various assays without cytotoxicity at effective concentrations (V. U. Jeankumar et al., 2013).

Anticancer Evaluation

A series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxy­phenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and evaluated for their anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. The compounds exhibited moderate to excellent anticancer activity, with some derivatives showing higher activity than the reference drug, etoposide (B. Ravinaik et al., 2021).

Receptor Binding Studies

Studies on serotonin 1A receptors in the brains of Alzheimer's disease patients utilized a selective molecular imaging probe, indicating the potential of such compounds in diagnosing and understanding neurodegenerative diseases. The probe used in this study showed significant decreases in receptor densities, correlating with clinical symptoms, thus highlighting the potential therapeutic targets for Alzheimer's disease (V. Kepe et al., 2006).

Synthesis and Drug Development

The development of fluorine-18-labeled 5-HT1A antagonists represents another application, showcasing the synthesis of radiolabeled compounds for potential use in PET imaging. These studies aim to provide insights into the pharmacokinetic properties of receptor ligands, aiding in the development of diagnostic tools for monitoring serotonin levels in various neurological conditions (L. Lang et al., 1999).